(5-Bromo-pyridin-2-yl)-(4-trifluoromethylbenzyl)-amine

• Molecular Formula: C13H10BrF3N2
• Molecular Weight: 331.13 g/mol
• IUPAC Name: 5-bromo-N-[[4-(trifluoromethyl)phenyl]methyl]pyridin-2-amine
• InChI: InChI=1S/C13H10BrF3N2/c14-11-5-6-12(19-8-11)18-7-9-1-3-10(4-2-9)13(15,16)17/h1-6,8H,7H2,(H,18,19)
• InChI Key: NWWWTRICXYCAHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC2=NC=C(C=C2)Br)C(F)(F)F

Description

(5-Bromo-pyridin-2-yl)-(4-trifluoromethylbenzyl)-amine is a useful research compound. Its molecular formula is C13H10BrF3N2 and its molecular weight is 331.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a round bottom flask fitted with stirrer and reflux condenser was added 2-amino-5-bromopyridine (15, 1.73 mol, 300 g) and p-trifluoromethylbenzaldehyde (16, 1.723 mol, 300 g) to a solution of trifluoroacetic acid (400 mL), triethylsilane (825 mL) and acetonitrile (7500 mL). The reaction was heated to reflux overnight (24 hours). Solvents were removed and the residue was poured into aqueous K2CO3 and extracted with ethyl acetate. The organic layer was washed with brine, dried over sodium sulfate, and concentrated. The crude compound was crystallized with diethyl ether/hexane to afford compound 17, 420 g (73.6%) as off white solid. MS (ESI) [M+H+]+=331.1 and 333.1 (1:1 ratio).